![molecular formula C14H17N3O B7516625 N-(2,5-dimethylpyrazol-3-yl)-3,5-dimethylbenzamide](/img/structure/B7516625.png)
N-(2,5-dimethylpyrazol-3-yl)-3,5-dimethylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,5-dimethylpyrazol-3-yl)-3,5-dimethylbenzamide, also known as DMPB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biochemical and physiological research. DMPB is a pyrazole derivative that has been synthesized through various methods, including the reaction of 3,5-dimethylbenzoic acid with 2,5-dimethylpyrazole in the presence of a coupling agent.
Mechanism of Action
The mechanism of action of N-(2,5-dimethylpyrazol-3-yl)-3,5-dimethylbenzamide involves the inhibition of the activity of certain enzymes such as PKC and PLA2. PKC is involved in the regulation of various cellular processes such as cell proliferation, differentiation, and apoptosis. PLA2 is involved in the production of inflammatory mediators such as prostaglandins and leukotrienes. By inhibiting the activity of these enzymes, this compound can reduce inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been found to inhibit the growth of certain cancer cells. This compound has been shown to have a low toxicity profile in animal studies, making it a potential candidate for further research.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(2,5-dimethylpyrazol-3-yl)-3,5-dimethylbenzamide in lab experiments is its low toxicity profile, which makes it a safe compound to use in animal studies. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for research on N-(2,5-dimethylpyrazol-3-yl)-3,5-dimethylbenzamide. One area of interest is its potential applications in cancer research. This compound has been shown to inhibit the growth of certain cancer cells, and further research is needed to determine its potential as a cancer treatment. Another area of interest is its potential applications in neurological disorders such as Alzheimer's disease. This compound has been shown to have neuroprotective effects in animal models, and further research is needed to determine its potential as a treatment for neurological disorders.
Synthesis Methods
The synthesis of N-(2,5-dimethylpyrazol-3-yl)-3,5-dimethylbenzamide involves the reaction of 3,5-dimethylbenzoic acid with 2,5-dimethylpyrazole in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The reaction takes place in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at room temperature. The resulting compound is then purified using column chromatography.
Scientific Research Applications
N-(2,5-dimethylpyrazol-3-yl)-3,5-dimethylbenzamide has been extensively studied for its potential applications in biochemical and physiological research. It has been shown to inhibit the activity of certain enzymes such as protein kinase C (PKC) and phospholipase A2 (PLA2), which are involved in various cellular processes such as signal transduction and inflammation. This compound has also been found to have anti-inflammatory and analgesic effects in animal models.
properties
IUPAC Name |
N-(2,5-dimethylpyrazol-3-yl)-3,5-dimethylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O/c1-9-5-10(2)7-12(6-9)14(18)15-13-8-11(3)16-17(13)4/h5-8H,1-4H3,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVLJVSHZCVTLPO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)C(=O)NC2=CC(=NN2C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.